Cas no 1609407-01-3 (1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride)

• Product name: 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride
• CAS No: 1609407-01-3
• MF: C₉H₁₈Cl₂N₂O
• MW: 241.158020496368
• MDL: MFCD28024741
• CID: 4608711
• PubChem ID: 75531088

1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,8-diazaspiro[4.5]decan-2-one dihydrochloride
• 1609407-01-3
• 1-methyl-1,8-diazaspiro[4.5]decan-2-one;dihydrochloride
• CS-0447562
• 1-Methyl-1,8-diazaspiro[4.5]decan-2-onedihydrochloride
• AKOS027426723
• MFCD28024741
• 1-Methyl-1,8-diazaspiro[4.5]decan-2-one diHCl
• BS-40470
• 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride

• MDL： MFCD28024741
• Inchi： 1S/C9H16N2O.2ClH/c1-11-8(12)2-3-9(11)4-6-10-7-5-9;;/h10H,2-7H2,1H3;2*1H
• InChI Key： AGUXJZVKQYOFKY-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCNCC2)CCC1=O.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 240.0796186g/mol
• Monoisotopic Mass: 240.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride

Professional Introduction to 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride (CAS No: 1609407-01-3)

1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1609407-01-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic heterocyclic compound features a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into molecular interactions. The presence of nitrogen atoms within the spirocyclic system contributes to its versatility, enabling diverse functionalization and interaction with biological targets.

The structural motif of 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride consists of a spirocyclic connection between a cyclopentane ring and an eight-membered lactam ring, further substituted with a methyl group at the 1-position and hydrochloride salts to enhance solubility and stability. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery efforts. The compound’s molecular architecture suggests potential applications in modulating enzyme activity, particularly those involving zinc or magnesium coordination sites, which are prevalent in numerous pharmacologically relevant targets.

In recent years, the investigation of spirocyclic compounds has expanded significantly due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The nitrogen-rich environment in 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride provides multiple hydrogen bonding opportunities, facilitating interactions with polar residues in protein binding pockets. This feature has been exploited in the design of novel inhibitors targeting enzymes such as kinases and proteases, which play critical roles in various disease pathways.

Recent studies have highlighted the compound’s potential as a tool compound in biochemical assays, particularly in the context of enzyme inhibition studies. Researchers have utilized derivatives of this scaffold to probe the mechanisms of action of therapeutic targets, including serine proteases and metalloenzymes. The spirocyclic core enhances rigidity, which can improve binding kinetics and thermodynamic stability compared to linear analogs. Furthermore, the hydrochloride salt form enhances water solubility, making it more amenable for in vitro and in vivo studies.

The pharmacological profile of 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride has been explored in several preclinical models, demonstrating promising activity against inflammatory pathways and metabolic disorders. Its ability to interact with both protein and nucleic acid targets makes it a versatile candidate for multitarget drug discovery programs. The compound’s spirocyclic structure also suggests potential applications in material science applications beyond pharmaceuticals, such as the development of chiral auxiliaries or catalysts.

Advances in computational chemistry have enabled more efficient virtual screening campaigns targeting 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride derivatives. Molecular docking studies have identified novel analogs with enhanced potency and selectivity against disease-relevant targets. These computational approaches have accelerated the identification of lead compounds for further optimization, reducing the time required for hit-to-drug development pipelines.

The synthesis of 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride presents unique challenges due to its complex spirocyclic core but has been refined through iterative methodologies involving cycloaddition reactions and ring-closing metathesis strategies. Recent innovations in synthetic chemistry have enabled more scalable and sustainable routes to this scaffold, aligning with green chemistry principles. These advancements ensure that sufficient quantities of high-purity material are available for extensive biological evaluation.

The future prospects for 1-Methyl-1,8-diazaspiro4.5decan-2-one Dihydrochloride are promising as researchers continue to uncover new biological functions and develop innovative synthetic strategies. Its unique structural features make it an attractive candidate for next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.